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Compound of Interest

Compound Name: CI-1040

Cat. No.: B1683921 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: CI-1040 (also known as PD184352) is a potent and highly selective, ATP non-

competitive inhibitor of MEK1 and MEK2, key kinases in the MAPK/ERK signaling pathway.[1]

[2][3][4] The constitutive activation of this pathway is a crucial factor in the progression of

various cancers, making CI-1040 a valuable tool in oncological research.[2] Proper dissolution

and storage of CI-1040 are critical for ensuring its stability and efficacy in in vitro experiments.

This document provides a detailed protocol for the preparation of CI-1040 stock solutions in

Dimethyl Sulfoxide (DMSO), along with data on its solubility, stability, and handling.

Chemical Properties and Solubility
CI-1040 is a solid powder that is insoluble in water but exhibits high solubility in DMSO.[3] It is

crucial to use fresh, anhydrous DMSO, as the solvent is hygroscopic and absorbed moisture

can significantly reduce the solubility of the compound.[1][5]
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Property Value Source

Synonyms PD184352, PD 184352 [1][5]

Molecular Formula C₁₇H₁₄ClF₂IN₂O₂ [3]

Molecular Weight 478.67 g/mol [3]

Appearance Solid [3]

Solubility in DMSO ≥ 96 mg/mL (≥ 200 mM) [1][5]

Solubility in Ethanol ≥ 12.5 mg/mL (with sonication) [3]

Solubility in Water Insoluble [3]

Mechanism of Action: MEK/ERK Signaling Pathway
CI-1040 exerts its inhibitory effect on the Ras/Raf/MEK/ERK pathway, an essential signaling

cascade that regulates cell proliferation, differentiation, and survival.[2][4] It specifically targets

MEK1 and MEK2, preventing the phosphorylation and subsequent activation of ERK1/2.[2] This

blockade halts the downstream signaling responsible for promoting cell growth.
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Diagram 1: Inhibition of the MEK/ERK pathway by CI-1040.

Experimental Protocol: Dissolving CI-1040 in DMSO
This protocol describes the preparation of a 10 mM stock solution of CI-1040 in DMSO. Adjust

calculations accordingly for different desired concentrations.

3.1. Materials and Equipment
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CI-1040 powder (CAS No. 212631-79-3)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Safety Precautions

Handle CI-1040 in a well-ventilated area or a chemical fume hood.

Avoid inhalation of the powder and direct contact with skin and eyes.[6]

Consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

[6]

3.3. Step-by-Step Procedure

Calculate Required Mass: Determine the mass of CI-1040 powder needed to prepare the

desired stock solution volume and concentration.

Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular

Weight ( g/mol )

Example (for 1 mL of 10 mM stock):

Mass (mg) = 1 mL × 10 mmol/L × 478.67 g/mol = 4.787 mg

Weigh Compound: Carefully weigh out the calculated mass of CI-1040 powder using an

analytical balance and place it into a sterile microcentrifuge tube or vial.
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Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the tube containing

the CI-1040 powder.

Ensure Complete Dissolution:

Cap the tube securely.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved and

the solution is clear.

If necessary, gentle warming (to 37°C) or brief sonication can be used to aid dissolution,

but avoid excessive heat.

Aliquot and Store: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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